Cas no 1714949-21-9 (5-chloro-2-hydrazinylphenol)

• Product Name: 5-chloro-2-hydrazinylphenol
• CAS No: 1714949-21-9
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD28827287
• CID: 4934860
• PubChem ID: 118822800
• Update Time: 2025-06-10

5-chloro-2-hydrazinylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxyphenylhydrazine
• 5-chloro-2-hydrazinylphenol

• MDL： MFCD28827287
• Inchi： 1S/C6H7ClN2O/c7-4-1-2-5(9-8)6(10)3-4/h1-3,9-10H,8H2
• InChI Key： ZZYQJIZSPQJMAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.2
• Topological Polar Surface Area: 58.3

Additional information on 5-chloro-2-hydrazinylphenol

Professional Introduction to 5-chloro-2-hydrazinylphenol (CAS No. 1714949-21-9)

5-chloro-2-hydrazinylphenol, with the chemical identifier CAS No. 1714949-21-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its versatile reactivity and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The structural framework of 5-chloro-2-hydrazinylphenol consists of a phenolic ring substituted with both a chlorine atom at the 5-position and a hydrazinyl group at the 2-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the hydrazinyl moiety, for instance, facilitates nucleophilic substitution reactions, enabling the formation of diverse pharmacophores essential for medicinal chemistry applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing hydrazinyl and chlorophenolic moieties. These structural features are often associated with bioactive molecules that exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, metabolic disorders, and infectious diseases. The compound’s ability to engage with biological targets through hydrogen bonding and other non-covalent interactions has positioned it as a promising candidate for further investigation.

One of the most compelling aspects of 5-chloro-2-hydrazinylphenol is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates, particularly those targeting central nervous system disorders and oncological diseases. The chlorine atom at the 5-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures prevalent in many modern pharmaceuticals.

The hydrazinyl group at the 2-position offers another layer of synthetic utility, allowing for condensation reactions with carbonyl compounds to form hydrazones or Schiff bases. These derivatives have been explored for their antimicrobial and anti-inflammatory properties, with some studies suggesting their efficacy in modulating immune responses and reducing oxidative stress. The combination of these functional groups makes 5-chloro-2-hydrazinylphenol a multifaceted building block for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry have further enhanced our understanding of how 5-chloro-2-hydrazinylphenol interacts with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, its ability to modulate receptor activity has been highlighted through alanine scanning mutagenesis studies, providing insights into potential drug-drug interactions and side effect profiles.

The synthesis of 5-chloro-2-hydrazinylphenol typically involves multi-step organic transformations starting from readily available aromatic precursors. A common synthetic route includes chlorination followed by hydrazination, where careful control over reaction conditions is necessary to achieve high yields and purity. Recent improvements in catalytic systems have enabled more efficient and environmentally benign approaches to its preparation, aligning with green chemistry principles.

In conclusion, 5-chloro-2-hydrazinylphenol (CAS No. 1714949-21-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules targeting various diseases. As our understanding of its pharmacological properties continues to evolve, this compound is likely to play an increasingly important role in the discovery and optimization of next-generation therapeutics.